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Compound of Interest

Compound Name: 2-Bromo-5-methylicyclohexanone

Cat. No.: B13925541

For the discerning researcher in drug development and organic synthesis, the precise
introduction of functional groups is paramount. 2-Bromo-5-methylcyclohexanone, a versatile
intermediate, offers a strategic entry point for constructing complex molecular architectures.
However, its utility is matched by a need for meticulous handling. As an alpha-brominated
ketone, this compound is anticipated to be a potent lachrymator and irritant. This guide
provides essential, field-tested safety and logistical information to ensure both the integrity of
your research and the well-being of your laboratory personnel.

While a specific Safety Data Sheet (SDS) for 2-Bromo-5-methylcyclohexanone (CAS No.
89886-68-0) is not readily available in public databases, we can infer its hazard profile from the
closely related isomer, 2-Bromo-2-methylcyclohexanone, and the general class of a-
bromoketones.[1] These compounds are known for their irritating properties, necessitating a
robust safety protocol.

Anticipated Hazard Profile

Based on available data for analogous compounds, 2-Bromo-5-methylcyclohexanone should
be treated as a hazardous substance with the following potential effects:
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e L. .. GHS Hazard Statements
Hazard Classification Anticipated Effect

(Inferred)
Skin Corrosion/Irritation Causes skin irritation. H315
Serious Eye Damage/Irritation Causes serious eye irritation. H319
Specific Target Organ Toxicity May cause respiratory H335

(Single Exposure) irritation.

This data is extrapolated from the hazard profile of 2-Bromo-2-methylcyclohexanone.[1]

Core Safety Directives: A Multi-Layered Approach

A proactive safety culture is the bedrock of successful research. The handling of 2-Bromo-5-
methylcyclohexanone demands a multi-layered approach, prioritizing engineering controls,
supplemented by rigorous personal protective equipment (PPE) protocols.

Engineering Controls: Your First Line of Defense

Engineering controls are designed to isolate you from the hazard. For a volatile and irritating
compound like 2-Bromo-5-methylcyclohexanone, the following are non-negotiable:

e Fume Hood: All manipulations, including weighing, transferring, and the reaction itself, must
be conducted within a certified and properly functioning chemical fume hood. This prevents
the inhalation of vapors and contains any potential spills.

¢ Ventilation: Ensure adequate general laboratory ventilation to supplement the localized
control of the fume hood.

o Safety Shower and Eyewash Station: An accessible and regularly tested safety shower and
eyewash station are critical for immediate decontamination in the event of accidental
exposure.

Personal Protective Equipment (PPE): The Essential
Barrier
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Your PPE is the final barrier between you and the chemical. The selection of appropriate PPE

is critical and should be based on a thorough risk assessment of the specific procedures being

undertaken.

Body Part

Required PPE

Rationale and Best
Practices

Eyes and Face

Chemical splash goggles and

a face shield.

Standard safety glasses are
insufficient. The lachrymatory
nature of a-bromoketones
necessitates the full seal of
goggles. A face shield provides
an additional layer of
protection against splashes
during transfers of larger

quantities.

Hands

Nitrile or neoprene gloves.

Double-gloving is
recommended. Regularly
inspect gloves for any signs of
degradation or puncture.
Immediately remove and
replace contaminated gloves,
washing hands thoroughly
after removal.

Body

A flame-resistant lab coat.

The lab coat should be fully
buttoned to provide maximum

coverage.

Respiratory

A NIOSH-approved respirator
with an organic vapor

cartridge.

While a fume hood is the
primary control, a respirator
may be necessary for spill
cleanup or in situations where
fume hood performance is
questionable. A full respiratory
protection program, including
fit-testing, is required for

respirator use.
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Operational and Disposal Plans: From Benchtop to
Waste Stream

A well-defined plan for the entire lifecycle of the chemical in your laboratory is crucial for
maintaining a safe environment.

Step-by-Step Handling Protocol

o Preparation: Before handling the chemical, ensure all necessary engineering controls are
operational and all required PPE is readily available and in good condition.

Weighing and Transfer: Conduct all weighing and transfers within a chemical fume hood.
Use a disposable weighing boat to minimize contamination of balances.

Reaction Setup: Set up your reaction apparatus within the fume hood. Ensure all joints are
properly sealed to prevent the escape of vapors.

Post-Reaction Workup: Quench the reaction carefully within the fume hood. Be aware of any
potential for off-gassing.

Decontamination: Decontaminate all glassware and equipment that has come into contact
with 2-Bromo-5-methylcyclohexanone. A suitable decontamination solution may include a
base to neutralize any residual reactive material, followed by a thorough rinse with an
appropriate solvent.

Emergency Procedures: Be Prepared

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.
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o Spill: For small spills within a fume hood, use an inert absorbent material (e.g., vermiculite,
sand) to contain the spill. For larger spills, or any spill outside of a fume hood, evacuate the
area and contact your institution's emergency response team.

Waste Disposal: A Critical Final Step

As a halogenated organic compound, 2-Bromo-5-methylcyclohexanone requires special
disposal procedures.

Segregation: Do not mix halogenated organic waste with non-halogenated waste streams.[2]

[3]

o Labeling: All waste containers must be clearly labeled as "Halogenated Organic Waste" and
list all constituents.[4]

o Containerization: Use a designated, properly sealed, and compatible container for all waste
containing 2-Bromo-5-methylcyclohexanone.[4]

» Disposal: Follow all local, state, and federal regulations for the disposal of hazardous
chemical waste. Contact your institution's environmental health and safety department for
specific guidance.[2]

Visualizing the Safety Workflow

To further clarify the decision-making process for handling 2-Bromo-5-methylcyclohexanone,
the following workflow diagram illustrates the key safety checkpoints.
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Workflow for Handling 2-Bromo-5-methylcyclohexanone
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Caption: A flowchart outlining the critical safety steps from preparation to disposal for 2-Bromo-
5-methylcyclohexanone.

By adhering to these rigorous safety protocols, researchers can confidently and safely utilize 2-
Bromo-5-methylcyclohexanone in their synthetic endeavors, advancing the frontiers of drug
discovery and chemical innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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